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Compound of Interest

Compound Name: Vimentin-IN-1

Cat. No.: B10855065

Vimentin-IN-1 Experiments: Technical Support
Center

Welcome to the technical support center for Vimentin-IN-1, a selective, orally active anticancer
agent that targets the vimentin intermediate filament protein. This guide provides answers to
frequently asked questions and troubleshooting advice for unexpected results in your
experiments.

Section 1: Compound Characteristics and Handling

This section covers the fundamental properties of Vimentin-IN-1, including its mechanism of
action, solubility, and recommended handling procedures.

FAQ 1: What is the mechanism of action for Vimentin-IN-
1?

Vimentin-IN-1 is a derivative of a small molecule known as FiVel.[1][2] It acts as a selective
anticancer agent by binding to the type Il intermediate filament protein, vimentin.[1][3] This
binding event induces hyperphosphorylation of vimentin at the Serine 56 (Ser56) residue.[1]
The consequence in transformed, vimentin-expressing mesenchymal cancer cells is a
disruption of mitosis, leading to the formation of multinucleated cells and inhibition of cell
growth.
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Diagram: Proposed Mechanism of Vimentin-IN-1 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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